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This section details the specific experimental protocol and results for a green Reverse-Phase High-

Performance Thin-Layer Chromatography (RP-HPTLC) method used to determine Croconazole HCl (CCZ)

in a commercial cream [1].

Experimental Protocol

The following table outlines the key materials and methods used in the study:

Aspect Description

Objective Develop/validate a green, stability-indicating RP-HPTLC method for

CCZ in cream [1].

Chromatography System HPTLC system (CAMAG) [1].

Stationary Phase RP-60F254S TLC plates [1].

Mobile Phase (Developing
System)

Acetone and water mixture (80:20, v/v) [1].

Detection Wavelength 198 nm [1].

Sample Preparation Cream sample mixed with mobile phase, shaken, dried under
vacuum, residue reconstituted [1].
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Aspect Description

Greenness Assessment
Tools

Analytical Eco-Scale (AES), ChlorTox, Analytical GREEnness
(AGREE) [1].

Results & Greenness Comparison

The method was validated and its greenness was quantitatively assessed and compared against a reported

HPLC method. The results are summarized below:

Parameter Green RP-HPTLC Method Reported HPLC Method

Linear Range 25–1,200 ng/band [1] Information not provided

in search results.

Analytical Eco-
Scale Score

89 [1] Inferior to the HPTLC

method [1].

ChlorTox Score 1.08 g [1] Inferior to the HPTLC

method [1].

AGREE Score 0.82 [1] Inferior to the HPTLC

method [1].

CCZ Content in
Cream

0.98% w/w (labeled as 1.0% w/w) [1] Not specified in search

results.

Stability Findings Unstable under acid and oxidative degradation;

stable under alkaline and thermal stress [1].

Not specified in search

results.

Experimental Workflow Diagram

The diagram below visualizes the experimental and validation workflow for the green RP-HPTLC method.
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Application

CCZ Quantification
(0.98% w/w)

Stability Study

Acid/Oxidative
(Degraded)

findings
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Method Development

Method Validation

Greenness Assessment

Chromatography Conditions

defines

Linearity
(25-1200 ng/band)

confirms

Precision
(Intra-/Inter-day)

confirms

Accuracy
(% Recovery)

confirms

Robustnessconfirms

Sensitivity
(LOD/LOQ)

confirms

Sample Preparation
(Cream Extraction)

Analytical Eco-Scale
(Score: 89)

calculates

ChlorTox
(1.08 g)

calculates

AGREE
(Score: 0.82)

calculates
Stationary Phase

(RP-60F254S Plates)

Mobile Phase
(Acetone:Water 80:20)

Detection
(198 nm)

Validated Method

Alkaline/Thermal
(Stable)

findings
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Click to download full resolution via product page

The workflow illustrates the main stages of the analytical process, from method development and validation

to its practical application and crucial greenness assessment [1].

Interpretation and Insights

Superior Greenness: The core finding is that the developed RP-HPTLC method is much greener
than the reported HPLC approach [1]. The excellent scores across all three greenness metrics

(AES, ChlorTox, AGREE) confirm its environmental friendliness.
Stability-Indicating Property: The method successfully separated CCZ from its degradation

products, proving its utility for stability testing, which is crucial for ensuring drug shelf-life and safety
[1].

Content Analysis: The successful quantification of CCZ in a commercial cream (0.98% w/w against
a label claim of 1.0% w/w) demonstrates the method's accuracy and practical applicability for quality

control of pharmaceutical formulations [1].
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To cite this document: Smolecule. [Green HPTLC Method for Croconazole Analysis]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b592840#croconazole-

chlortox-solvent-assessment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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